Cas no 3172-99-4 (Coumestrol dimethyl ether)
Coumestrol dimethyl ether structure
Product Name:Coumestrol dimethyl ether
CAS No:3172-99-4
MF:C17H12O5
MW:296.274185180664
CID:294927
PubChem ID:57653732
Update Time:2025-09-23
Coumestrol dimethyl ether Chemical and Physical Properties
Names and Identifiers
-
- 6H-Benzofuro[3,2-c][1]benzopyran-6-one,3,9-dimethoxy-
- 3,9-dimethoxy-[1]benzofuro[3,2-c]chromen-6-one
- 3,9-dimethoxy-6H-benzofuro[3,2-c]chromen-6-one
- 3,9-Dimethoxy-6H-benzofuro<3,2-c><1>-benzopyranon-(6)
- 3,9-Dimethoxy-benzofuro[3,2-c]chromen-6-on
- 3,9-dimethoxy-benzofuro[3,2-c]chromen-6-one
- 3,9-Dimethylcoumestan
- 7,12-Dimethoxy-coumestan
- 7,4'-di-O-methylcoumestrol
- Coumestrol dimethyl ether
- Di-O-methylcoumestrol
- 3,9-DI-O-METHYLCOUMESTROL
- J-018517
- 3,9-Di-O-methylcoumesterol
- FT-0706852
- LMPK12090020
- 3172-99-4
- DTXSID60382935
- Coumestrol dimethyl ether, BioReagent, suitable for fluorescence, >=95% (HPLC)
- 3,9-Dimethoxy-6-oxopterocarpene
- 3,9-dimethoxy-(1)benzofuro(3,2-c)chromen-6-one
- DTXCID30333959
- Coumestrol dimethyl ether,3,9-Dimethoxy-6H-benzofuro[3,2-c]chromen-6-one,3,9-Dimethoxy-6-oxopterocarp-6a(11a)-en, 3-Benzofurancarboxylic acid, 2-(2-hydroxy-4-methoxyphenyl)-6-methoxy-, d-lactone
-
- MDL: MFCD00189420
- Inchi: 1S/C17H12O5/c1-19-9-3-5-11-13(7-9)21-16-12-6-4-10(20-2)8-14(12)22-17(18)15(11)16/h3-8H,1-2H3
- InChI Key: PXHLPCBBXPHBHP-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C2C(=O)OC3C=C(C=CC=3C1=2)OC)OC
Computed Properties
- Exact Mass: 296.06800
- Monoisotopic Mass: 296.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 57.9Ų
Experimental Properties
- Density: 1.355
- Boiling Point: 486.1°C at 760 mmHg
- Flash Point: 247.8°C
- Refractive Index: 1.643
- Solubility: DMSO: soluble
- PSA: 61.81000
- LogP: 3.70960
Coumestrol dimethyl ether Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Coumestrol dimethyl ether Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C781005-10mg |
Coumestrol dimethyl ether |
3172-99-4 | 10mg |
$167.00 | 2023-05-18 | ||
| TRC | C781005-50mg |
Coumestrol dimethyl ether |
3172-99-4 | 50mg |
$592.00 | 2023-05-18 | ||
| TRC | C781005-100mg |
Coumestrol dimethyl ether |
3172-99-4 | 100mg |
$ 1800.00 | 2023-09-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-214772-10 mg |
Coumestrol dimethyl ether, |
3172-99-4 | 10mg |
¥827.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-214772-10mg |
Coumestrol dimethyl ether, |
3172-99-4 | 10mg |
¥827.00 | 2023-09-05 |
Coumestrol dimethyl ether Related Literature
-
Khokan Samanta,Prasanta Patra,Gandhi Kumar Kar,Shaishab Kumar Dinda,Dibyendu Shekhar Mahanty New J. Chem. 2021 45 7450
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